Cas no 121805-97-8 (Ethanone,1-(1-propyl-1H-pyrrol-2-yl)-)

• Product Name: Ethanone,1-(1-propyl-1H-pyrrol-2-yl)-
• CAS No: 121805-97-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 104647
• PubChem ID: 14500612
• Update Time: 2025-04-18

Ethanone,1-(1-propyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-propyl-1H-pyrrol-2-yl)-
• Ethanone, 1-(1-propyl-1H-pyrrol-2-yl)- (9CI)
• SCHEMBL10512812
• 1-(1-Propyl-1H-pyrrol-2-yl)ethanone
• 1-(1-propylpyrrol-2-yl)ethanone
• AKOS017413549
• 121805-97-8

• Inchi： 1S/C9H13NO/c1-3-6-10-7-4-5-9(10)8(2)11/h4-5,7H,3,6H2,1-2H3
• InChI Key： JWJSVYMHRSMQGI-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CN1CCC

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22